Cas no 1172516-81-2 (5-amino-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid;dihydrochloride)

• Product Name: 5-amino-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid;dihydrochloride
• CAS No: 1172516-81-2
• MF: C₈H₁₆Cl₂N₂O₂
• MW: 243.130840301514
• MDL: MFCD09971750
• CID: 5206167
• Update Time: 2026-03-06

5-amino-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-AMINOOCTAHYDROCYCLOPENTA[C]PYRROLE-5-CARBOXYLIC ACID DIHYDROCHLORIDE
• 5-amino-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid;dihydrochloride

• MDL： MFCD09971750
• Inchi： 1S/C8H14N2O2.2ClH/c9-12-8(11)5-1-6-3-10-4-7(6)2-5;;/h5-7,10H,1-4,9H2;2*1H
• InChI Key： KIPHYWACYSBIEM-UHFFFAOYSA-N
• SMILES： N1CC2CC(C(ON)=O)CC2C1.[H]Cl.[H]Cl

Additional information on 5-amino-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid;dihydrochloride

Research Brief on 5-amino-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid;dihydrochloride (CAS: 1172516-81-2)

The compound 5-amino-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid;dihydrochloride (CAS: 1172516-81-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, which make it a promising scaffold for the design of novel therapeutics. The bicyclic framework, combined with the presence of both amino and carboxylic acid functional groups, allows for versatile chemical modifications and interactions with biological targets. Researchers have explored its utility as a building block in the synthesis of peptidomimetics and small molecule inhibitors, particularly in the context of targeting protein-protein interactions.

One of the key advancements in the synthesis of 5-amino-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid;dihydrochloride involves the optimization of stereoselective routes to achieve high enantiomeric purity. Recent publications have described improved methodologies that enhance yield and reduce byproducts, making the compound more accessible for preclinical studies. These synthetic improvements are critical for scaling up production and ensuring reproducibility in biological assays.

Pharmacological evaluations of this compound have revealed its potential as a modulator of specific enzymatic pathways. In vitro studies demonstrate its ability to interact with enzymes involved in neurotransmitter regulation, suggesting possible applications in neurological disorders. Additionally, its dihydrochloride salt form has been shown to improve solubility and bioavailability, addressing one of the common challenges in drug development.

In the context of therapeutic applications, preliminary data indicate that derivatives of this compound exhibit promising activity against targets associated with inflammatory diseases and cancer. For instance, one study reported its efficacy in inhibiting key signaling pathways in tumor cells, leading to reduced proliferation and increased apoptosis. These findings underscore the compound's potential as a lead candidate for further optimization and clinical development.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research is focused on structure-activity relationship (SAR) studies to identify the most potent and selective derivatives. Furthermore, in vivo studies are needed to validate the therapeutic potential observed in vitro and to assess any potential toxicity or off-target effects.

In conclusion, 5-amino-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid;dihydrochloride (CAS: 1172516-81-2) represents a valuable chemical entity with diverse applications in drug discovery. The latest research highlights its synthetic accessibility, pharmacological properties, and therapeutic potential, paving the way for future investigations. Continued efforts in this area are expected to yield novel therapeutics with significant clinical impact.